Cas no 2172545-33-2 (5-(1-methoxyethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazole-4-carbothioamide)

• Product Name: 5-(1-methoxyethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazole-4-carbothioamide
• CAS No: 2172545-33-2
• MF: C₁₀H₁₆N₄OS
• MW: 240.325240135193
• CID: 6232415
• PubChem ID: 165736083
• Update Time: 2025-10-21

5-(1-methoxyethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazole-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 5-(1-methoxyethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazole-4-carbothioamide
• EN300-1596807
• 2172545-33-2

• Inchi： 1S/C10H16N4OS/c1-5-4-7(5)14-9(6(2)15-3)8(10(11)16)12-13-14/h5-7H,4H2,1-3H3,(H2,11,16)
• InChI Key： WHXQFMPKFQEHOV-UHFFFAOYSA-N
• SMILES： S=C(C1=C(C(C)OC)N(C2CC2C)N=N1)N

Computed Properties

• Exact Mass: 240.10448232g/mol
• Monoisotopic Mass: 240.10448232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 98Ų

Additional information on 5-(1-methoxyethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazole-4-carbothioamide

Comprehensive Overview of 5-(1-methoxyethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2172545-33-2)

The compound 5-(1-methoxyethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2172545-33-2) is a structurally unique heterocyclic molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its molecular framework combines a 1,2,3-triazole core with a carbothioamide functional group, making it a versatile scaffold for drug discovery and material science applications. Researchers are particularly intrigued by its potential as a bioactive intermediate due to its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions.

In recent years, the demand for triazole derivatives has surged, driven by their widespread use in antifungal agents, anticancer therapies, and crop protection chemicals. The presence of the methylcyclopropyl moiety in this compound enhances its metabolic stability, a critical factor in drug development. Meanwhile, the methoxyethyl side chain contributes to improved solubility, addressing a common challenge in formulation design. These features align with current industry trends favoring fragment-based drug design and privileged structures in medicinal chemistry.

The synthesis of CAS 2172545-33-2 typically involves click chemistry approaches, reflecting the growing adoption of modular synthetic strategies in modern laboratories. Its carbothioamide group offers unique reactivity patterns, enabling diverse derivatization pathways - a property increasingly valued in high-throughput screening libraries. Analytical characterization via LC-MS and NMR spectroscopy confirms its structural integrity, while computational studies predict favorable ADMET properties, making it a promising candidate for further optimization.

From an industrial perspective, this compound exemplifies the shift toward sustainable chemistry solutions. Its molecular architecture allows for potential applications in green catalysis and biodegradable materials, responding to environmental concerns dominating scientific discourse. The 1,2,3-triazole ring system's stability under physiological conditions makes it particularly attractive for targeted drug delivery systems, a hot topic in nanomedicine research.

Ongoing investigations explore its role as a kinase inhibitor scaffold, with preliminary data suggesting selective binding to certain enzyme targets. The methylcyclopropyl substituent appears to confer spatial constraints that may enhance target specificity, addressing the pharmaceutical industry's need for selective therapeutic agents. Such characteristics position this compound at the intersection of personalized medicine and structure-activity relationship studies.

In material science applications, the compound's heterocyclic thioamide structure shows promise for developing organic semiconductors and coordination polymers. Its ability to form stable metal complexes could advance molecular electronics and sensor technologies, areas experiencing rapid growth due to IoT expansion. Researchers are particularly interested in its photophysical properties, which may enable applications in OLED materials and bioimaging probes.

The commercial availability of 5-(1-methoxyethyl)-1-(2-methylcyclopropyl)-1H-1,2,3-triazole-4-carbothioamide through specialty chemical suppliers facilitates academic and industrial research. Current market analyses indicate rising demand for such fine chemicals, reflecting broader trends in contract research and custom synthesis services. Proper handling requires standard laboratory precautions, with material safety data sheets providing detailed guidance for researchers working with this specialty intermediate.

Future research directions may explore its potential in combinatorial chemistry and DNA-encoded libraries, where structural diversity is paramount. The compound's balanced lipophilicity profile (predicted LogP ≈ 2.1) suggests good membrane permeability, a desirable trait for CNS-active compounds. These characteristics, combined with its synthetic accessibility, make CAS 2172545-33-2 a valuable building block for medicinal chemistry programs targeting various disease areas.

As the scientific community continues to investigate triazole-based therapeutics, this particular derivative stands out for its structural novelty and drug-like properties. Its development history exemplifies modern hit-to-lead optimization strategies, while its applications span multiple disciplines from pharmacology to materials engineering. The compound's journey from laboratory synthesis to potential commercialization mirrors the evolving landscape of small molecule research in the 21st century.